1-(2-(2-Bromophenoxy)ethoxy)-3-(4-ethylpiperazin-1-yl)propan-2-ol dihydrochloride
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Description
1-(2-(2-Bromophenoxy)ethoxy)-3-(4-ethylpiperazin-1-yl)propan-2-ol dihydrochloride is a useful research compound. Its molecular formula is C17H29BrCl2N2O3 and its molecular weight is 460.23. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Optimization of Novel Compounds
Researchers have been focusing on the synthesis and optimization of novel compounds that incorporate the 1-phenylpiperazine scaffold, similar to the chemical structure of interest. These efforts aim to improve activity at both the target-based and cell-based levels, indicating the potential of such compounds in drug discovery and development (Jia et al., 2014).
Antidepressant and Anxiolytic Effects
A study investigated the pharmacological properties of phenylpiperazine derivatives, revealing significant antidepressant-like and anxiolytic-like effects in animal models. This suggests the chemical structure may serve as a basis for developing new therapeutics targeting mental health disorders (Pytka et al., 2015).
Potential in Cancer Therapy
The optimization of phenylamino-quinolinecarbonitriles, including compounds with similar structural features, has shown promising results in inhibiting Src kinase activity. This activity is crucial for developing anti-cancer therapies, especially for tumors reliant on Src kinase for growth and proliferation (Boschelli et al., 2001).
Antioxidant Properties
Compounds with bromophenol structures, akin to the chemical of interest, have been isolated from marine algae and demonstrated potent antioxidant activities. This highlights their potential application in preventing oxidative stress-related diseases or as natural food preservatives (Xu et al., 2003).
Novel Therapeutic Mechanisms
Further research into 1-substituted pyrrolidin-2-one and pyrrolidine derivatives has unveiled their antiarrhythmic and antihypertensive effects, which may be attributed to their alpha-adrenolytic properties. Such findings suggest the potential for developing new treatments for cardiovascular disorders based on similar chemical structures (Malawska et al., 2002).
Properties
IUPAC Name |
1-[2-(2-bromophenoxy)ethoxy]-3-(4-ethylpiperazin-1-yl)propan-2-ol;dihydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H27BrN2O3.2ClH/c1-2-19-7-9-20(10-8-19)13-15(21)14-22-11-12-23-17-6-4-3-5-16(17)18;;/h3-6,15,21H,2,7-14H2,1H3;2*1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UECPOXOZKXIVCC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCN(CC1)CC(COCCOC2=CC=CC=C2Br)O.Cl.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H29BrCl2N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
460.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.